Iso Fluconazole

Description

Iso Fluconazole, also known as Fluconazole EP Impurity A, is a compound with the chemical formula C13H12F2N6O and CAS number 89429-59-4. It is an impurity of Fluconazole, a widely used antifungal medication belonging to the triazole class . Iso Fluconazole is specifically the S-enantiomer of Fluconazole, which exhibits higher antifungal activity compared to its R-enantiomer.

Biological Activity and Mechanism

Iso Fluconazole acts as an inhibitor of lanosterol 14-alpha-demethylase, an enzyme essential for ergosterol biosynthesis in fungi. Ergosterol is a vital component of the fungal cell membrane, and its depletion leads to cell death or growth inhibition. This mechanism is specific to fungi, minimizing effects on human cholesterol synthesis .

Antifungal Efficacy

Iso Fluconazole is particularly effective against various fungal pathogens, including Candida species and Cryptococcus neoformans. It has shown potential in treating strains resistant to the racemic mixture of Fluconazole, highlighting its therapeutic value in such cases.

Fungal Pathogen	Efficacy
Candida species	High efficacy
Cryptococcus neoformans	High efficacy
Strains resistant to racemic Fluconazole	Effective

Research and Development

Research is ongoing to explore Iso Fluconazole's potential as a more effective antifungal agent. Preclinical studies are assessing its safety and efficacy compared to the racemic mixture of Fluconazole. Understanding its precise mechanisms of action is crucial for developing novel antifungal drugs with improved efficacy and fewer side effects.

Drug Interactions

Iso Fluconazole interacts with various cytochrome P450 enzymes, which can lead to increased plasma concentrations of co-administered drugs metabolized by these enzymes. This necessitates careful monitoring when used alongside other medications.

• CAS No.: 89429-59-4
• Product Name: Iso Fluconazole
• Molecular Formula: C13H12F2N6O
• Molecular Weight: 306.27 g/mol
• IUPAC Name: 2-(2,4-difluorophenyl)-1-(1,2,4-triazol-1-yl)-3-(1,2,4-triazol-4-yl)propan-2-ol
• Standard InChI: InChI=1S/C13H12F2N6O/c14-10-1-2-11(12(15)3-10)13(22,4-20-8-17-18-9-20)5-21-7-16-6-19-21/h1-3,6-9,22H,4-5H2
• Standard InChIKey: SAXXZPKHUDPGQQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NN=C2)(CN3C=NC=N3)O
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NN=C2)(CN3C=NC=N3)O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Iso Fluconazole; (2RS)-(2,4-Difluorophenyl)-α-(4H-1,2,4-triazol-4-ylmethyl)-1H-1,2,4-triazole-1-ethanol
• PubChem Compound: 15788287
• Last Modified: Aug 15 2023